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Compound of Interest

Compound Name: 6-Acetylpicolinic acid

Cat. No.: B047971 Get Quote

6-Acetylpicolinic Acid: A Technical Overview
CAS Number: 122637-39-2

Molecular Formula: C₈H₇NO₃

Molecular Weight: 165.15 g/mol

This technical guide provides a summary of the available information on 6-Acetylpicolinic
acid, a pyridinecarboxylic acid derivative. The document is intended for researchers, scientists,

and professionals in drug development, offering a concise overview of its chemical identity,

structural features, and general applications. However, it is important to note that detailed

experimental data, particularly regarding its synthesis, comprehensive spectral

characterization, and specific biological activities, are not extensively available in the public

domain.

Molecular Structure and Properties
6-Acetylpicolinic acid, also known as 6-acetyl-2-pyridinecarboxylic acid, is characterized by a

pyridine ring substituted with a carboxylic acid group at the 2-position and an acetyl group at

the 6-position.

Molecular Structure:

A two-dimensional representation of the molecular structure is provided below.
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Caption: 2D structure of 6-Acetylpicolinic acid.

Quantitative Data Summary

Property Value Reference

CAS Number 122637-39-2 N/A

Molecular Formula C₈H₇NO₃ N/A

Molecular Weight 165.15 g/mol [1]

Boiling Point 360.4 °C at 760 mmHg [2]

Density 1.303 g/cm³ [2]

Synthesis and Characterization
Detailed, peer-reviewed experimental protocols for the synthesis of 6-Acetylpicolinic acid are

not readily available. However, a potential synthetic route can be inferred from the synthesis of

analogous compounds. For instance, the oxidation of a methyl group on a pyridine ring to a

carboxylic acid is a common transformation. Therefore, 6-Acetylpicolinic acid could

potentially be synthesized by the oxidation of 6-acetyl-2-methylpyridine.[3]

Comprehensive spectral data (¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry) for 6-
Acetylpicolinic acid are not available in the searched literature. For researchers interested in

characterizing this compound, the following general spectral features would be expected:

¹H NMR: Signals corresponding to the pyridine ring protons, the acetyl methyl protons, and

the carboxylic acid proton.

¹³C NMR: Resonances for the carbon atoms of the pyridine ring, the acetyl carbonyl and

methyl groups, and the carboxylic acid carbonyl group.

FT-IR: Characteristic absorption bands for the C=O stretching of the ketone and carboxylic

acid, O-H stretching of the carboxylic acid, and C=N and C=C stretching of the pyridine ring.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound.
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Biological Activity and Potential Applications
The primary application of 6-Acetylpicolinic acid appears to be as a versatile building block in

organic synthesis.[2] Its bifunctional nature, possessing both a carboxylic acid and a ketone,

makes it a valuable precursor for the synthesis of more complex molecules, particularly in the

fields of pharmaceuticals and agrochemicals.[2]

While specific biological activities of 6-Acetylpicolinic acid are not well-documented, picolinic

acid and its derivatives have been investigated for a range of biological effects. Some picolinic

acid derivatives have shown potential as enzyme inhibitors.[4][5] For example, a study on

various picolinic acid derivatives demonstrated their inhibitory activity against dopamine β-

monooxygenase, an enzyme involved in the biosynthesis of norepinephrine.[4] This suggests

that 6-Acetylpicolinic acid could be a candidate for screening in various biological assays to

explore its potential therapeutic applications.

Due to the lack of specific information on the biological targets and mechanisms of action of 6-
Acetylpicolinic acid, a signaling pathway diagram cannot be provided at this time. Further

research is required to elucidate its pharmacological profile.

Experimental Protocols
As a specific and detailed experimental protocol for the synthesis of 6-Acetylpicolinic acid is

not available, a general procedure for a related transformation is provided for illustrative

purposes. The following is an adapted protocol for the oxidation of a methylpyridine to a

pyridine carboxylic acid. This is not a validated protocol for the synthesis of 6-Acetylpicolinic
acid and should be adapted and optimized by qualified researchers.

Hypothetical Synthesis of 6-Acetylpicolinic Acid from 6-Acetyl-2-methylpyridine

This hypothetical protocol is based on the oxidation of a methyl group attached to a pyridine

ring.

Materials:

6-Acetyl-2-methylpyridine

Potassium permanganate (KMnO₄)
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Sulfuric acid (H₂SO₄)

Sodium bisulfite (NaHSO₃)

Dichloromethane (or other suitable organic solvent)

Anhydrous magnesium sulfate (MgSO₄)

Deionized water

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Ice bath

Separatory funnel

Rotary evaporator

Filtration apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 6-

acetyl-2-methylpyridine in water.

Slowly add a solution of potassium permanganate in water to the stirred solution.

Heat the reaction mixture to reflux for several hours. The progress of the reaction should be

monitored by a suitable technique, such as Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and then in an ice bath.

Filter the mixture to remove the manganese dioxide precipitate.
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Acidify the filtrate with sulfuric acid to a pH of approximately 3-4.

If a purple color from unreacted permanganate persists, add a saturated solution of sodium

bisulfite dropwise until the color disappears.

Extract the aqueous solution multiple times with a suitable organic solvent like

dichloromethane.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter to remove the drying agent and concentrate the organic phase under reduced pressure

using a rotary evaporator to yield the crude 6-Acetylpicolinic acid.

The crude product may be further purified by recrystallization from an appropriate solvent

system.

Workflow Diagram:
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Start: 6-Acetyl-2-methylpyridine

Dissolve in Water

Add KMnO4 Solution

Heat to Reflux

Monitor Reaction (TLC)

Cool to Room Temp & Ice Bath

Reaction Complete

Filter MnO2

Acidify with H2SO4

Decolorize with NaHSO3 (if needed)

Extract with Organic Solvent

Dry Organic Layer (MgSO4)

Concentrate in vacuo

Purify (Recrystallization)

Product: 6-Acetylpicolinic Acid

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 6-Acetylpicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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